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Introduction
FD-1080 is a novel small-molecule heptamethine cyanine dye with excitation and emission

profiles in the second near-infrared (NIR-II) window.[1][2] This fluorophore is specifically

designed for deep-tissue, high-resolution in vivo imaging.[1] Its excitation at 1064 nm and

emission at approximately 1080 nm allows for greater tissue penetration and higher signal-to-

background ratios compared to traditional NIR-I dyes.[3][4] The enhanced water solubility and

stability of FD-1080 make it a powerful tool for a variety of research and pre-clinical

applications.[1]

Key Applications
FD-1080 is particularly well-suited for non-invasive, real-time visualization of deep-seated

biological structures and processes. Key applications include:

High-Resolution Vasculature Imaging: FD-1080 enables detailed imaging of blood vessels

through intact skin, tissue, and even the skull, making it ideal for studying vasculature in the

brain, hindlimb, and abdomen.[4][5]
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Dynamic Physiological Monitoring: The dye can be used to quantify dynamic physiological

processes, such as respiratory rate, by imaging the craniocaudal motion of the liver in both

awake and anesthetized animals.[1][5]

Pre-clinical In Vivo Imaging: Its properties make it a valuable tool in drug development for

assessing tissue perfusion, vascular leakage, and the biodistribution of therapeutics.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of FD-1080, providing a clear

comparison of its performance characteristics.

Parameter Value Conditions

Excitation Wavelength 1064 nm In vivo imaging

Emission Wavelength ~1080 nm In vivo imaging

Absorption Peak ~1046 nm In solution

Quantum Yield 0.31% In ethanol

5.94%
Encapsulated with Fetal

Bovine Serum (FBS)

Signal-to-Background Ratio

(SBR)
4.32

Hindlimb vessel imaging under

1064 nm excitation

1.9 - 2.2
Hindlimb vessel imaging under

shorter wavelengths

Imaging Resolution (FWHM) 0.47 mm
Hindlimb vessel under 1064

nm excitation

0.65 mm
Sagittal sinus vessel under

1064 nm excitation

1.43 mm
Sagittal sinus vessel under

808 nm excitation

Tissue Penetration Depth > 5 mm
Phantom study under 1064 nm

excitation
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Experimental Protocols
Detailed methodologies for key experiments using FD-1080 are provided below.

Protocol 1: In Vitro Cell Staining
This protocol outlines the steps for staining cells in suspension or adherent cultures with FD-
1080 for analysis by flow cytometry or fluorescence microscopy.

Materials:

FD-1080

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS)

Fetal Bovine Serum (FBS) (optional, for signal enhancement)

Cell culture medium

Trypsin (for adherent cells)

Centrifuge

Fluorescence microscope or flow cytometer

Procedure:

Preparation of FD-1080 Stock Solution (10 mM): Dissolve FD-1080 in DMSO to create a 10

mM stock solution. It is recommended to aliquot and store the stock solution at -20°C or

-80°C in the dark.[5]

Preparation of FD-1080 Working Solution (2-10 µM): Dilute the stock solution with warm PBS

to the desired working concentration (typically between 2 and 10 µM). For enhanced

fluorescence, FD-1080 can be encapsulated with FBS.[3][5] Filter the working solution

through a 0.2 µm filter to sterilize.[5]

Cell Preparation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12296719/docs?utm_src=pdf-body#fd-1080-imaging-in-deep-tissue-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12296719/docs?utm_src=pdf-body#fd-1080-imaging-in-deep-tissue-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12296719/docs?utm_src=pdf-body#fd-1080-imaging-in-deep-tissue-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12296719/docs?utm_src=pdf-body#fd-1080-imaging-in-deep-tissue-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12296719/docs?utm_src=pdf-body#fd-1080-imaging-in-deep-tissue-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12296719/docs?utm_src=pdf-body#fd-1080-imaging-in-deep-tissue-microscopy-application-notes-and-protocols
https://www.invivochem.com/fd-1080.html
https://www.benchchem.com/product/b12296719/docs?utm_src=pdf-body#fd-1080-imaging-in-deep-tissue-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12296719/docs?utm_src=pdf-body#fd-1080-imaging-in-deep-tissue-microscopy-application-notes-and-protocols
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.769655/full
https://www.invivochem.com/fd-1080.html
https://www.invivochem.com/fd-1080.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12296719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suspension Cells: Centrifuge the cells to collect them, then wash twice with PBS for five

minutes each time.[5]

Adherent Cells: Discard the culture medium and detach the cells using trypsin. Centrifuge

the detached cells, remove the supernatant, and wash twice with PBS for five minutes

each time.[5]

Staining: Add 1 mL of the FD-1080 working solution to the prepared cells and incubate at

room temperature for 10 to 30 minutes.[5]

Washing: Centrifuge the stained cells at 400 g for 3-4 minutes at 4°C and discard the

supernatant.[5] Wash the cells twice with PBS for five minutes each.[5]

Analysis: Resuspend the cells in 1 mL of PBS or serum-free medium and analyze using a

flow cytometer or fluorescence microscope equipped for NIR-II imaging.[5]

Protocol 2: In Vivo Deep-Tissue Imaging in Mice
This protocol describes the procedure for intravenous administration of FD-1080 for in vivo

imaging of deep-tissue vasculature in mice.

Materials:

FD-1080

DMSO

PBS

Fetal Bovine Serum (FBS)

Animal anesthesia (e.g., isoflurane)

NIR-II imaging system with a 1064 nm laser and appropriate filters

Procedure:
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Preparation of FD-1080-FBS Complex: To enhance the quantum yield, FD-1080 is

encapsulated with FBS.[3] Prepare an 80 µM working solution of FD-1080 in PBS containing

FBS.[5]

Animal Preparation: Anesthetize the mouse according to approved institutional animal care

and use committee protocols.

Intravenous Injection: Administer 200 µL of the 80 µM FD-1080 working solution via

intravenous injection.[5]

In Vivo Imaging: After 10-20 minutes, perform in vivo imaging using a NIR-II imaging system.

[5] Utilize a 1064 nm laser for excitation and a long-pass filter (e.g., 1100 nm or 1300 nm) to

collect the emission signal.[6]

Visualizations
Experimental Workflow: In Vitro Cell Staining with FD-
1080
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Experimental Workflow: In Vitro Cell Staining with FD-1080

Solution Preparation Cell Handling
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Incubate Cells with
FD-1080 Working Solution

(10-30 min)

Prepare Suspension or
Adherent Cells

Wash Cells with PBS

Wash Stained Cells

Analyze by Flow Cytometry
or Fluorescence Microscopy

Click to download full resolution via product page

Caption: Workflow for in vitro cell staining using FD-1080.

Experimental Workflow: In Vivo Deep-Tissue Imaging
with FD-1080
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Experimental Workflow: In Vivo Deep-Tissue Imaging with FD-1080

Preparation

Procedure

Prepare 80 µM FD-1080
Working Solution with FBS

Intravenous Injection
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Anesthetize Mouse
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NIR-II Imaging
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Click to download full resolution via product page

Caption: Workflow for in vivo deep-tissue imaging using FD-1080 in a mouse model.

Logical Relationship: Advantages of FD-1080 in NIR-II
Imaging
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Advantages of FD-1080 in NIR-II Imaging

Key Properties

Imaging Advantages

FD-1080 Dye

Excitation & Emission
in NIR-II Window

(1064 nm / ~1080 nm)

Good Water Solubility
& Stability

High Quantum Yield
(with FBS)

Deeper Tissue Penetration High Signal-to-Background Ratio

Higher Imaging Resolution

Click to download full resolution via product page

Caption: Relationship between FD-1080's properties and its imaging advantages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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